BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Molecular
Properties of a-Muurolene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: a-Muurolene-d3

Cat. No.: B1161109

This guide provides a detailed overview of the molecular weight and chemical formula for a-
Muurolene, a sesquiterpene compound. The information is compiled for researchers, scientists,
and professionals in drug development.

Molecular Data for a-Muurolene

a-Muurolene is a naturally occurring organic compound classified as a sesquiterpenoid. Its core
molecular structure is based on a 1,2,4a,5,6,8a-hexahydronaphthalene skeleton, substituted
with an isopropyl group and two methyl groups[1][2].

The fundamental molecular properties of a-Muurolene are summarized in the table below. This

data is essential for a variety of applications, including analytical chemistry, mass spectrometry,
and theoretical modeling.
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Property Value Source

PubChem[1][3], NIST[4],

Chemical Formula CisH2a _
FooDB, ChemicalBook[2]

PubChem[1][3],

Average Molecular Weight 204.35 g/mol )
ChemicalBook[2]

Monoisotopic Molecular

. 204.187800766 Da PubChem[1][3]
Weight
Alternate Molecular Weight 204.3511 NIST[4]
Alternate Molecular Weight 204.357 FooDB

Experimental Protocols

For the determination of molecular weight and formula, standard analytical techniques such as
mass spectrometry and elemental analysis are typically employed. However, specific
experimental protocols for the cited values are not detailed in the provided database entries.
These values are often computationally derived from the known chemical structure.

Visualization of Molecular Properties

The following diagram illustrates the relationship between the compound and its fundamental

molecular identifiers.
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o-Muurolene

has

Molecular Formula
CisH24

Molecular Weight

~204.35 g/mol
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Core Molecular Properties of a-Muurolene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of a-Muurolene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1161109#muurolene-molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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